Cas no 65527-54-0 ((R)-Thiomorpholine-3-carboxylic acid)
(R)-Thiomorpholine-3-carboxylic acid is a chiral thiomorpholine derivative featuring a carboxylic acid functional group at the 3-position. This compound serves as a valuable building block in pharmaceutical and agrochemical synthesis, particularly in the development of enantioselective active ingredients. Its rigid thiomorpholine scaffold enhances conformational stability, while the carboxylic acid group allows for further derivatization via amidation or esterification. The (R)-configuration ensures precise stereochemical control in asymmetric synthesis. This intermediate is commonly utilized in peptide mimetics and bioactive molecule design, offering improved metabolic stability compared to morpholine analogs due to sulfur incorporation. It is typically supplied in high enantiomeric purity for research and industrial applications.
65527-54-0 structure
Product Name:(R)-Thiomorpholine-3-carboxylic acid
CAS No:65527-54-0
MF:C5H9NO2S
MW:147.1954600811
MDL:MFCD01318713
CID:511590
PubChem ID:1152541
Update Time:2025-05-20
(R)-Thiomorpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-Thiomorpholine-3-carboxylic acid
- (3R)-thiomorpholine-3-carboxylic acid
- (3R)-THIOMORPHOLINECARBOXYLIC ACID
- 3-Thiomorpholinecarboxylicacid, (3R)-
- Thiomorpholine-3-COOH (R)
- A835143
- TS-01929
- SCHEMBL707340
- MFCD01318713
- 3-THIOMORPHOLINECARBOXYLIC ACID, (3R)-
- CHEMBL3245366
- JOKIQGQOKXGHDV-BYPYZUCNSA-N
- (R)-thiomorpholine-3-carboxylicacid
- AS-40699
- CS-0005342
- Q27116809
- DTXSID10360768
- AKOS006279248
- CHEBI:36394
- 65527-54-0
- DTXCID90311819
-
- MDL： MFCD01318713
- Inchi： 1S/C5H9NO2S/c7-5(8)4-3-9-2-1-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1
- InChI Key： JOKIQGQOKXGHDV-BYPYZUCNSA-N
- SMILES： S1CCN[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 147.03500
- Monoisotopic Mass: 147.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.288
- Boiling Point: 334.6 °C at 760 mmHg
- Flash Point: 156.1 °C
- Refractive Index: 1.544
- PSA: 74.63000
- LogP: 0.10480
(R)-Thiomorpholine-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(R)-Thiomorpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 226095-250mg |
R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 95% | 250mg |
￡294.00 | 2022-02-28 | |
| Fluorochem | 226095-1g |
R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 95% | 1g |
￡601.00 | 2022-02-28 | |
| Alichem | A449036585-1g |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 1g |
$736.45 | 2023-09-01 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0036-1g |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 1g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0036-5g |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 5g |
16943.89CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0036-500mg |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 500mg |
2959.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0036-250mg |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 250mg |
1908.1CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0036-100mg |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 100mg |
1382.31CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0036-50mg |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 97% | 50mg |
1110.94CNY | 2021-05-07 | |
| TRC | T430440-10mg |
(R)-Thiomorpholine-3-carboxylic acid |
65527-54-0 | 10mg |
$ 50.00 | 2022-06-02 |
(R)-Thiomorpholine-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:65527-54-0)(R)-Thiomorpholine-3-carboxylic acid
Order Number:A835143
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:32
Price ($):752.0
Email:sales@amadischem.com
(R)-Thiomorpholine-3-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:65527-54-0)(R)-Thiomorpholine-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):752.0